Cas no 875164-44-6 ((3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine)

• Product Name: (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine
• CAS No: 875164-44-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD07838444
• CID: 1004680
• PubChem ID: 16227041
• Update Time: 2025-10-22

(3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• ( C-(3-Methoxy-phenyl)-C-(1-methyl-1H-imidazol-2-yl)-methylamine )
• C-(3-METHOXY-PHENYL)-C-(1-METHYL-1H-IMIDAZOL-2-YL)-METHYLAMINE
• (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine
• AKOS016044797
• AKOS000302146
• BB 0219795
• CS-0300751
• 1-(3-Methoxyphenyl)-1-(1-methyl-1H-imidazol-2-yl)methanamine
• EN300-23688
• 875164-44-6
• (3-methoxyphenyl)-(1-methylimidazol-2-yl)methanamine
• 1-(3-methoxyphenyl)-1-(1-methylimidazol-2-yl)methanamine

• MDL： MFCD07838444
• Inchi： 1S/C12H15N3O/c1-15-7-6-14-12(15)11(13)9-4-3-5-10(8-9)16-2/h3-8,11H,13H2,1-2H3
• InChI Key： RDRPMEIUVQBCHF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1=NC=CN1C)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

(3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine

Introduction to (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 875164-44-6 and the product name (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural composition, has garnered significant attention due to its potential applications in various therapeutic areas. The molecular structure, featuring a combination of a methoxyphenyl group and a methyl-substituted imidazole ring, suggests a rich chemical diversity that can be exploited for innovative drug design.

The methoxyphenyl moiety, a key component of this compound, is well-known for its presence in numerous pharmacologically active molecules. Its ability to interact with biological targets through hydrophobic and π-stacking interactions makes it a valuable scaffold in medicinal chemistry. In contrast, the 1-methyl-1H-imidazol-2-yl group contributes to the compound's overall functionality by providing a hydrogen bond acceptor site and enhancing its solubility in polar environments. This dual functionality is particularly intriguing as it allows for versatile interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. The integration of molecular modeling techniques with experimental data has been instrumental in understanding how modifications to the core structure of (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine can influence its biological activity. For instance, studies have shown that subtle changes in the methoxyphenyl ring can significantly alter the compound's interaction with target enzymes or receptors.

In the context of drug discovery, this compound has been explored as a potential lead for developing novel therapeutics. Its structural features make it an attractive candidate for targeting various diseases, including neurological disorders and inflammatory conditions. The imidazole ring, in particular, has been extensively studied for its role in modulating neurotransmitter systems, which has implications for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the methoxyphenyl group's ability to engage with aromatic residues in proteins suggests potential applications in anti-inflammatory drug development.

The synthesis of (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine presents unique challenges due to the complexity of its molecular framework. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds efficiently. These advancements have not only facilitated the production of the compound but also opened up new avenues for exploring its derivatives.

From a regulatory perspective, ensuring the quality and consistency of (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine is crucial for its application in preclinical and clinical studies. Robust analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of the compound. These methods are essential for meeting stringent regulatory requirements and ensuring that the compound behaves as expected throughout various stages of development.

The potential therapeutic applications of (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for developing novel biomaterials and functional chemicals. For example, researchers are exploring its use in designing smart materials that can respond to specific biological stimuli, which could revolutionize fields such as tissue engineering and drug delivery systems.

In conclusion, (3-methoxyphenyl)(1-methyl-1H-imidazol-2-yl)methanamine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a compelling subject for further study. As research continues to uncover new insights into its properties and functions, this compound is poised to play a vital role in shaping the future of medicine and biotechnology.